Cas no 5465-18-9 (4-(3,4-dimethylphenyl)butanoic Acid)

• Product Name: 4-(3,4-dimethylphenyl)butanoic Acid
• CAS No: 5465-18-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00029857
• CID: 942381
• PubChem ID: 231992
• Update Time: 2025-04-19

4-(3,4-dimethylphenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)butanoic acid
• 3-(3,4-Dimethylphenyl)buttersaeure
• 3-(3.4-Dimethyl-phenyl)-propan-carbonsaeure-(1)
• 4-(3,4-Dimethyl-phenyl)-buttersaeure
• 4-(3,4-dimethylphenyl)butyric acid
• 4-(3,4-dimethyl-phenyl)-butyric acid
• AC1L5MWN
• AC1Q5W0D
• NCI60_002380
• NCIStruc1_000163
• NCIStruc2_000289
• NSC28992
• SureCN1453481
• NSC-28992
• G44969
• CHEMBL1741537
• CCG-37563
• NCGC00013357-02
• Z367662128
• EN300-129738
• AKOS009282626
• DTXSID40282964
• 4-(3,4-dimethylphenyl)butanoicacid
• CS-0232965
• 5465-18-9
• MFCD00029857
• SCHEMBL1453481
• NCI28992
• NCGC00096474-01
• NCGC00013357
• ABMVUAWFTZKZDV-UHFFFAOYSA-N
• 4-(3,4-dimethylphenyl)butanoic Acid

• MDL： MFCD00029857
• Inchi： 1S/C12H16O2/c1-9-6-7-11(8-10(9)2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： ABMVUAWFTZKZDV-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 328.7°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.529
• PSA: 37.3
• LogP: 2.71070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes